Cas no 2229098-14-8 (methyl2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine
• CAS No: 2229098-14-8
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5914003
• PubChem ID: 165672714
• Update Time: 2025-05-23

methyl2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine
• 2229098-14-8
• methyl[2-methyl-1-(5-methylpyridin-2-yl)propan-2-yl]amine
• EN300-1807234

• Inchi： 1S/C11H18N2/c1-9-5-6-10(13-8-9)7-11(2,3)12-4/h5-6,8,12H,7H2,1-4H3
• InChI Key： RCUHTSLOSIMLGI-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine

Methyl 2-Methyl-1-(5-Methylpyridin-2-yl)propan-2-ylamine (CAS 2229098-14-8): A Comprehensive Overview

Methyl 2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine (CAS 2229098-14-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name, features a pyridine ring substituted with a methyl group at the 5-position, coupled with a branched amine side chain. Its molecular formula is C₁₁H₁₈N₂, and it exhibits a molecular weight of approximately 178.28 g/mol.

The chemical structure of methyl 2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine is characterized by its amine functionality, which makes it a valuable intermediate in organic synthesis. The presence of the 5-methylpyridin-2-yl moiety enhances its reactivity and solubility in polar solvents, making it suitable for a wide range of applications. Researchers have explored its use in pharmaceuticals, agrochemicals, and material science, where its unique properties can be leveraged to develop novel compounds with enhanced efficacy.

One of the most discussed topics in the scientific community is the role of methyl 2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine in drug discovery. Its structural similarity to known pharmacophores has led to investigations into its potential as a building block for central nervous system (CNS) targeting molecules. Recent studies suggest that derivatives of this compound may exhibit bioactivity relevant to neurological disorders, a hot topic in modern medicinal chemistry. This aligns with the growing interest in neuroactive compounds and their mechanisms of action.

In the field of agrochemicals, methyl 2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine has been studied for its potential as a precursor to novel pesticides and herbicides. The pyridine ring is a common feature in many agrochemicals, and the addition of the branched amine side chain could offer new modes of action against pests. This is particularly relevant given the increasing demand for environmentally friendly pesticides and the need to address pesticide resistance in agriculture.

The synthesis of methyl 2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine typically involves multi-step organic reactions, including alkylation and amination processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for industrial and academic use. Recent advancements in green chemistry have also influenced its production, with a focus on reducing waste and energy consumption.

From a commercial perspective, the demand for methyl 2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine is expected to grow, particularly in regions with strong pharmaceutical and agrochemical industries. Market analysts highlight its potential as a high-value intermediate, with applications spanning multiple sectors. Companies specializing in fine chemicals are increasingly listing this compound in their portfolios, catering to the needs of research and development teams worldwide.

Safety and handling of methyl 2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine are critical considerations for laboratories and industrial settings. While it is not classified as a hazardous material under standard regulations, proper storage conditions—such as keeping it in a cool, dry place away from direct sunlight—are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use, emphasizing the importance of personal protective equipment (PPE) when handling the compound.

In conclusion, methyl 2-methyl-1-(5-methylpyridin-2-yl)propan-2-ylamine (CAS 2229098-14-8) represents a versatile and promising compound with applications in pharmaceuticals, agrochemicals, and beyond. Its unique structure and reactivity make it a valuable tool for researchers and industries alike. As scientific interest in pyridine derivatives and branched amines continues to grow, this compound is poised to play a significant role in future innovations.